Cas no 61750-31-0 (Benzoic acid, 3-(5-ethyl-2-hydroxybenzoyl)-)

• Product Name: Benzoic acid, 3-(5-ethyl-2-hydroxybenzoyl)-
• CAS No: 61750-31-0
• MF: C₁₆H₁₄O₄
• MW: 270.279964923859
• CID: 467508
• PubChem ID: 21330963
• Update Time: 2025-04-19

Benzoic acid, 3-(5-ethyl-2-hydroxybenzoyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(5-ethyl-2-hydroxybenzoyl)-
• 3-(5-ethyl-2-hydroxybenzoyl)benzoic acid
• DTXSID70612558
• 61750-31-0
• SCHEMBL11524880

• Inchi： 1S/C16H14O4/c1-2-10-6-7-14(17)13(8-10)15(18)11-4-3-5-12(9-11)16(19)20/h3-9,17H,2H2,1H3,(H,19,20)
• InChI Key： PRRXFZNRIBFWRO-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C(C1C=CC=C(C(=O)O)C=1)=O)CC

Computed Properties

• Exact Mass: 270.08922
• Monoisotopic Mass: 270.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6